Cas no 19721-22-3 (3-Mercapto-1-propanol)

3-Mercapto-1-propanol (CAS 19721-22-3) is a sulfur-containing organic compound with the molecular formula C₃H₈OS. This clear to pale yellow liquid is characterized by its mercapto (–SH) and hydroxyl (–OH) functional groups, making it a versatile intermediate in organic synthesis. It is particularly valued for its role in the production of pharmaceuticals, agrochemicals, and specialty chemicals, where its dual reactivity enables thiol- and alcohol-based transformations. The compound exhibits moderate stability and should be handled under inert conditions to prevent oxidation. Its applications also extend to material science, where it serves as a crosslinking agent or modifier in polymer chemistry. Proper storage in a cool, dry environment is recommended.
3-Mercapto-1-propanol structure
3-Mercapto-1-propanol structure
Product Name:3-Mercapto-1-propanol
CAS No:19721-22-3
MF:C3H8OS
MW:92.1600198745728
MDL:MFCD00192262
CID:51364
PubChem ID:88211
Update Time:2025-06-07

3-Mercapto-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 3-mercapto-1-propanol
    • Mercaptopropanol
    • 1-mercapto-3-hydroxypropane
    • 1-mercapto-3-propanol
    • 1-propanol,3-mercapto
    • 3-hydroxy-1-propanethiol
    • 3-hydroxypropane-1-thiol
    • 3-hydroxypropanethiol
    • 3-hydroxypropylmercaptan
    • 3-mercapto propanol
    • 3-mercapto-1-propano
    • 3-Sulfanyl-1-propanol
    • Mercapto-1-propanol
    • 3-Mercaptopropan-1-ol
    • 1-Propanol, 3-mercapto-
    • 3-mercaptopropanol
    • 3-Sulfanylpropan-1-ol
    • 3-Hydroxypropyl mercaptan
    • SHLSSLVZXJBVHE-UHFFFAOYSA-N
    • NSC46437
    • 3-mecapto-1-propanol
    • 3-mecaptopropan-1-ol
    • 3-mercapto-propan-1-ol
    • 3-Sulfanyl-1-propanol #
    • DSSTox_CID_30392
    • DSSTox_GSID_51836
    • CHE
    • FT-0615945
    • MFCD00192262
    • WY6F8YVC7Z
    • NCGC00357168-01
    • DTXCID8030392
    • AKOS015898616
    • PS-17830
    • 19721-22-3
    • InChI=1/C3H8OS/c4-2-1-3-5/h4-5H,1-3H2
    • EINECS 264-572-5
    • UNII-WY6F8YVC7Z
    • 3-Mercapto-1-propanol, 95%
    • 63947-56-8
    • D78398
    • CHEMBL3234722
    • NSC-46437
    • SHLSSLVZXJBVHE-UHFFFAOYSA-
    • J-012747
    • M1206
    • EN300-87411
    • Tox21_303927
    • CAS-19721-22-3
    • NSC 46437
    • C3H8OS
    • DTXSID3051836
    • 3-MERCAPTO-1-PROPANOL CAS
    • 3-Mercaptopropanol;
    • 3-Mercapto-1-propanol
    • MDL: MFCD00192262
    • Inchi: 1S/C3H8OS/c4-2-1-3-5/h4-5H,1-3H2
    • InChI Key: SHLSSLVZXJBVHE-UHFFFAOYSA-N
    • SMILES: SCCCO

Computed Properties

  • Exact Mass: 92.02960
  • Monoisotopic Mass: 92.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 16.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 21.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.067 g/mL at 20 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 90°C/15mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.495(lit.)
  • PSA: 59.03000
  • LogP: 0.29860
  • Solubility: Not determined

3-Mercapto-1-propanol Security Information

  • Symbol: GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301-H311
  • Warning Statement: P280-P301 + P310-P312
  • Hazardous Material transportation number:UN 2810 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 24/25
  • Safety Instruction: 28-36/37-45
  • FLUKA BRAND F CODES:13
  • RTECS:UB7630000
  • Hazardous Material Identification: T
  • Risk Phrases:R24/25
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

3-Mercapto-1-propanol Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Mercapto-1-propanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158215-1g
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19721-22-3 >97.0%(GC)
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¥31.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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¥284.90 2023-09-02
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¥78.90 2023-09-02
TRC
M218740-250mg
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$ 58.00 2023-09-07
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$ 81.00 2023-09-07
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$ 161.00 2023-09-07
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$ 200.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M70450-5g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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3-Mercapto-1-propanol Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19721-22-3)
Order Number:SFD1617
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19721-22-3)3-MERCAPTO-1-PROPANOL
Order Number:sfd12799
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:19721-22-3)
SFD1617
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:19721-22-3)3-MERCAPTO-1-PROPANOL
sfd12799
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email